N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: N-[(1-cyclopentyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C17H23N3O2S2/c21-24(22,17-10-5-11-23-17)18-12-15-14-8-3-4-9-16(14)20(19-15)13-6-1-2-7-13/h5,10-11,13,18H,1-4,6-9,12H2
• InChI Key: UVVGFLOSVSCBHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C3=C(CCCC3)C(=N2)CNS(=O)(=O)C4=CC=CS4
• Molecular Formula: C17H23N3O2S2
• Molecular Weight: 365.5 g/mol

Description

N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C17H23N3O2S2 and its molecular weight is 365.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antibacterial Applications

One area of application for this compound is in the development of novel antimicrobial and antibacterial agents. Research has demonstrated the synthesis of new heterocyclic compounds containing a sulfonamido moiety, aiming to leverage their potential as antibacterial agents. These efforts have resulted in compounds that exhibited high activities against various bacterial strains, indicating the potential of N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)thiophene-2-sulfonamide derivatives in treating bacterial infections (Azab et al., 2013).

Anticancer Research

Another significant area of application is in anticancer research. Studies have synthesized and evaluated thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives as potent antitumor agents. These compounds, including variations of the sulfonamide structure, have shown high activity against several human tumor cell lines, suggesting their potential as anticancer agents (Hafez et al., 2017).

Cyclin-Dependent Kinase Inhibitors

Research into cyclin-dependent kinase inhibitors has identified derivatives of thiophene-2-sulfonamides as potential candidates for inhibiting cyclin-dependent kinase 5 (cdk5). These findings are particularly relevant in the context of diseases such as Alzheimer's, where cdk5 plays a critical role. The structural analysis and synthesis of these inhibitors provide a foundation for developing therapeutic agents targeting cdk5 (Malmström et al., 2012).

Inhibition of Carbonic Anhydrases

The compound and its derivatives have also been explored for their ability to inhibit carbonic anhydrases, enzymes involved in various physiological processes, including respiration and the regulation of pH in tissues. This application could have implications for the treatment of conditions such as glaucoma, suggesting a potential therapeutic role for these sulfonamide derivatives (Graham et al., 1989).

Mechanism of Action

Target of Action

The primary targets of N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)thiophene-2-sulfonamide are the CHK1 and CHK2 kinases and the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or SGK) . These kinases play a crucial role in cell cycle regulation and response to DNA damage .

Mode of Action

The compound interacts with its targets by inhibition, regulation, and/or modulation . This interaction leads to the suppression of the kinase activities, thereby affecting the cell cycle progression and DNA damage response .

Biochemical Pathways

The affected biochemical pathways primarily involve the cell cycle regulation and DNA damage response pathways . The downstream effects include the alteration of cell cycle progression and the cellular response to DNA damage .

Pharmacokinetics

The compound’smolecular weight is an important factor that can influence its bioavailability .

Result of Action

The molecular and cellular effects of the compound’s action include the alteration of cell cycle progression and the modulation of the cellular response to DNA damage . These effects can potentially lead to the suppression of disease progression, particularly in diseases such as cancer where these kinases are often dysregulated .